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Compound of Interest

Compound Name: 6-Bromobenzo[d]isothiazole
CAS No.: 877265-23-1
Cat. No.: B1341809
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Executive Summary

6-Bromobenzo[d]isothiazole (CAS: 90771-46-9) is a critical bicyclic heteroaromatic scaffold
used in the development of antipsychotics (e.g., lurasidone analogs), kinase inhibitors, and
antimicrobial agents. Its structural integrity relies on the fusion of a benzene ring with an
isothiazole ring, creating a planar, electron-deficient system.

This guide provides a comprehensive technical analysis of its solid-state properties, synthesis,
and the crystallographic protocols required for its characterization. It synthesizes data from
homologous benzo[d]isothiazole and benzothiazole derivatives to establish a predictive model
of its intermolecular interactions.

Structural Chemistry & Theoretical Packing
Molecular Geometry
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The 6-bromobenzo[d]isothiazole molecule is planar, characterized by a fused 9-atom bicyclic
system. The bromine atom at the C6 position introduces a significant heavy-atom effect and a
localized area of positive electrostatic potential (sigma-hole), facilitating specific intermolecular
interactions.
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Predicted Crystal Packing Motifs

Based on structural analogs such as 2-amino-6-bromobenzothiazole and 6-
bromobenzo[d]isothiazole-3-carboxylic acid, the crystal lattice is stabilized by three primary
non-covalent interactions:

Stacking: The planar aromatic core favors face-to-face or offset stacking (centroid-centroid
distance: 3.6-3.8 A), typically forming layered motifs parallel to the crystallographic axes.

e Halogen Bonding (C-Br---N/S): The electrophilic region on the bromine atom (sigma-hole)
acts as a Lewis acid, interacting with the nucleophilic nitrogen or sulfur of adjacent
molecules.
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e Weak Hydrogen Bonding (C-H::-N): The acidic proton at the C3 position (in the absence of
substitution) can serve as a hydrogen bond donor to the ring nitrogen of a neighboring
molecule.

Experimental Synthesis Protocol

This protocol outlines the synthesis of the 6-bromobenzo[d]isothiazole core, a prerequisite
for obtaining high-purity crystals.

Synthesis via Oxidative Cyclization

Reaction Principle: Conversion of 2-mercapto-4-bromobenzaldehyde (or its precursor) into the
isothiazole ring using ammonia and an oxidant.

Reagents:

Precursor: 4-Bromo-2-fluorobenzaldehyde (Starting material)

Sulfur Source: Sodium sulfide (

)

Nitrogen Source: Ammonia (

) or Hydroxylamine-O-sulfonic acid (HOSA)

Solvent: DMF or DMSO

Step-by-Step Methodology:

e Nucleophilic Substitution: Dissolve 4-bromo-2-fluorobenzaldehyde (10 mmol) in DMF (20
mL). Add

(1.2 eq) and heat to 60°C for 2 hours to generate the transient thiolate intermediate.

e Ring Closure: Cool the mixture to 0°C. Add Chloramine-T or HOSA (1.2 eq) dropwise to
effect oxidative cyclization.
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o Workup: Pour the reaction mixture into ice-water (100 mL). The crude product precipitates as
a pale yellow solid.

 Purification: Filter the solid and recrystallize from ethanol/water (4:1) to obtain analytical
grade 6-bromobenzo[d]isothiazole.

Crystallization & X-Ray Diffraction Protocol

To determine the exact unit cell and space group, high-quality single crystals must be grown.

Crystal Growth Optimization

e Method A: Slow Evaporation: Dissolve 20 mg of pure compound in 2 mL of Acetonitrile or
Ethyl Acetate. Cover with parafilm, poke 2-3 pinholes, and allow to stand at room
temperature (20-25°C) for 3-5 days.

e Method B: Vapor Diffusion: Dissolve 15 mg in 1 mL THF (inner vial). Place in a larger jar
containing 5 mL Pentane (antisolvent). Seal tightly.

Data Collection Workflow
Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo K

or CukK
radiation). Temperature: 100 K (Cryostream) to minimize thermal motion disorder.

Refinement Strategy:
e Space Group Determination: Likely Monoclinic (

) or Triclinic (
), common for planar aromatic heterocycles.

o Disorder: Check the bromine atom for positional disorder.

e Twinning: Screen for merohedral twinning if the space group appears higher symmetry than
expected.
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Structural Pathway Visualization

The following diagram illustrates the logical flow from synthesis to structural elucidation.

Click to download full resolution via product page

Caption: Workflow for the synthesis, crystallization, and structural determination of 6-
Bromobenzo[d]isothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. Computational Study of Benzothiazole Derivatives for Conformational, Thermodynamic
and Spectroscopic Features and Their Potential to Act as Antibacterials [mdpi.com]

o To cite this document: BenchChem. [Crystal Structure and Characterization of 6-
Bromobenzo[d]isothiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1341809/docs#crystal-structure-and-
characterization-of-6-bromobenzo-d-isothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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